Cas no 1805956-88-0 (2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine)

• Product Name: 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine
• CAS No: 1805956-88-0
• MF: C₆H₄Br₂F₂N₂
• MW: 301.9141664505
• CID: 4811665
• Update Time: 2025-06-29

2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Br2F2N2/c7-2-1-3(8)12-6(11)4(2)5(9)10/h1,5H,(H2,11,12)
• InChI Key： IWKWXOBMOJVGGS-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1C(F)F)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine

Introduction to 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine (CAS No. 1805956-88-0)

2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1805956-88-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple substituents, including amino, bromo, and difluoromethyl groups, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine consists of a pyridine ring substituted with an amino group at the 2-position, bromine atoms at the 4- and 6-positions, and a difluoromethyl group at the 3-position. This specific arrangement of functional groups enhances its reactivity and makes it a promising candidate for further derivatization and application in drug discovery programs. The compound's ability to serve as a building block for more complex molecules has been leveraged in various synthetic pathways, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The bromo and difluoromethyl substituents are particularly noteworthy, as they can influence the metabolic stability and binding affinity of a molecule towards biological targets. For instance, the introduction of bromine atoms can enhance lipophilicity, while the difluoromethyl group is often employed to improve metabolic resistance against enzymatic degradation. These features make 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine a compelling scaffold for designing compounds with enhanced pharmacokinetic profiles.

One of the most exciting applications of this compound has been observed in the context of kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology research. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with the ATP-binding site through hydrogen bonding and hydrophobic interactions. By incorporating the specific substituents found in 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine, researchers have been able to develop potent inhibitors with improved selectivity and efficacy.

Recent studies have highlighted the compound's utility in generating novel antiviral agents. The structural features of 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine allow it to mimic natural substrates or interfere with viral replication mechanisms. For example, derivatives of this compound have shown promise in inhibiting enzymes essential for viral polymerization or entry into host cells. The bromo and difluoromethyl groups contribute to binding stability by forming critical interactions with viral proteins, thereby reducing viral infectivity.

The agrochemical sector has also benefited from the exploration of 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine. Its structural motifs are reminiscent of known herbicides and fungicides, suggesting potential applications in crop protection. Researchers have synthesized analogs of this compound that exhibit herbicidal activity by disrupting essential plant metabolic pathways. The presence of multiple halogenated substituents enhances their bioactivity by improving solubility and translocation within plant tissues.

The synthesis of 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine is another area where this compound has proven to be invaluable. The availability of such a pre-functionalized scaffold allows chemists to focus on introducing additional modifications rather than starting from scratch. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to generate derivatives with tailored properties. These techniques enable the rapid assembly of complex molecules while maintaining high yields and purity.

The safety profile of 2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine is another critical consideration in its application. While extensive toxicological data may not be available for this specific compound at this time, its structural analogs suggest that it should be handled with standard laboratory precautions. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this substance to minimize exposure risks.

In conclusion,2-Amino-4,6-dibromo-3-(difluoromethyl)pyridine (CAS No. 1805956-88-0) represents a versatile intermediate with broad applications across multiple industries. Its unique structural features make it an attractive candidate for further research in pharmaceuticals, agrochemicals, and materials science. As our understanding of its properties continues to evolve，so too will its role in advancing scientific innovation.